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Compound of Interest

Compound Name: 1-Bromo-2-butyne

Cat. No.: B041608 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of reactive chemical intermediates like 1-Bromo-2-butyne are paramount for ensuring

laboratory safety and environmental compliance. This guide provides a comprehensive

overview of the essential procedures for the safe disposal of 1-Bromo-2-butyne, grounded in

available safety data.

Immediate Safety and Hazard Information

1-Bromo-2-butyne is a flammable liquid and vapor that is toxic if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[1] It is crucial to handle this chemical

in a well-ventilated area, preferably a chemical fume hood, while wearing appropriate personal

protective equipment (PPE), including a lab coat, safety glasses with side shields, and nitrile

gloves.[2]

Quantitative Data Summary
For ease of reference, the key physical, chemical, and safety properties of 1-Bromo-2-butyne
are summarized below.
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Property Value Source

Molecular Formula C₄H₅Br [3]

Molecular Weight 132.99 g/mol [3]

CAS Number 3355-28-0 [2][3]

Appearance Light green liquid [4]

Density 1.519 g/mL at 25 °C

Boiling Point 40-41 °C at 20 mmHg

Flash Point 36 °C (96.8 °F) - closed cup

GHS Hazard Codes
H226, H301, H315, H319,

H335
[1]

UN Number 1993 [4]

Experimental Protocols for Disposal

While specific, detailed experimental protocols for the chemical neutralization of 1-Bromo-2-
butyne are not readily available in the reviewed literature, the primary recommended disposal

method is incineration.[1] The material can be dissolved or mixed with a combustible solvent

and burned in a chemical incinerator equipped with an afterburner and scrubber system.[1] It is

the responsibility of the waste generator to comply with all federal, state, and local regulations.

[1]

General Disposal Procedures

The following step-by-step procedures are based on general best practices for laboratory

chemical waste and should be adapted to comply with your institution's specific guidelines.

Waste Segregation:

Liquid Waste: Collect all liquid waste containing 1-Bromo-2-butyne, including unused

solutions, reaction mixtures, and solvent rinsates, in a designated, leak-proof, and
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sealable liquid waste container.[5] The container material must be compatible with the

chemical and any solvents used.

Solid Waste (Non-Sharps): Collect all solid waste contaminated with 1-Bromo-2-butyne,

such as gloves, pipette tips, and paper towels, in a designated, leak-proof hazardous

waste container lined with a durable plastic bag.[6]

Sharps Waste: Place all sharps contaminated with 1-Bromo-2-butyne, such as needles

and syringes, into a designated, puncture-proof sharps container.[6]

Container Labeling:

All waste containers must be clearly labeled as "Hazardous Chemical Waste" and must

specify "Contains 1-Bromo-2-butyne".[5][7] List all components of a mixture, including

solvents and their approximate concentrations.

Storage:

Store sealed waste containers in a designated, well-ventilated, and secure waste

accumulation area away from heat, sparks, and open flames.[1][8]

Final Disposal:

Once a waste container is full (typically three-quarters capacity), seal it securely.[5]

Arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal service.[5]

Never dispose of 1-Bromo-2-butyne waste in the regular trash or down the sanitary

sewer.[5]

Spill Management

In the event of a spill:

Evacuate and Secure: Alert personnel in the immediate vicinity and restrict access to the spill

area.[5]
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Ventilate: Ensure the area is well-ventilated.[5]

Absorb: For liquid spills, use an inert absorbent material such as vermiculite, sand, or a

commercial chemical spill kit.[5]

Collect: Carefully collect the absorbed material and any contaminated solids using non-

sparking tools.[5][8]

Dispose: Place all spill cleanup materials into a labeled hazardous waste container for

proper disposal.[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of waste

generated from experiments involving 1-Bromo-2-butyne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041608#1-bromo-2-butyne-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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